Isobutyl nitrite
Overview
Description
Isobutyl nitrite is an alkyl nitrite, an ester of isobutanol and nitrous acid. Its chemical structure is (CH3)2CH-CH2-ONO . It is a pungent colorless liquid that acts as a vasodilator and is used as an inhalant recreational drug, often referred to as 'poppers’ .
Synthesis Analysis
Isobutyl nitrite is synthesized by reacting isobutyl alcohol with sodium nitrite in dilute sulfuric acid . The synthesis process involves the use of a three-necked, round-bottomed flask, fitted with a mechanical stirrer, a separatory funnel extending to the bottom of the flask, and a thermometer .Molecular Structure Analysis
The molecular formula of Isobutyl nitrite is C4H9NO2 . The molecular weight is 103.12 . The structure consists of an isobutyl group attached to a nitrite group .Chemical Reactions Analysis
Isobutyl nitrite is a potent vasodilator . It expands blood vessels, resulting in lowering of the blood pressure . As an inhalant, it also has a psychoactive effect which has led to illegal drug use .Physical And Chemical Properties Analysis
Isobutyl nitrite is a colorless to pale yellow liquid . It has a boiling point of 67 °C (153 °F; 340 K) and is slightly soluble in water . It has a density of 0.87 g/mL .Scientific Research Applications
Recreational Drug
Isobutyl nitrite is popularly used as a recreational drug, often referred to as a ‘popper’. It induces a brief euphoria when inhaled .
Methemoglobinemia Treatment
Isobutyl nitrite is known to cause methemoglobinemia, a condition where an abnormal amount of methemoglobin is produced. While inhaling this recreational drug is the typical route of administration, oral ingestion can produce a more rapid and fulminant course of methemoglobinemia .
Cyanide Poisoning Antidote
It is also used as part of the antidote package for cyanide poisoning .
Carcinogenic Hazard Evaluation
The compound has been evaluated for its carcinogenic hazard to humans. Exposure measurements and biomonitoring studies have shown that workers and the general population are exposed to this agent .
Chemical Synthesis Precursor
In the field of research and development, isobutyl nitrite is used as a precursor for the synthesis of other compounds. This makes it an important chemical for scientists and researchers in fields as diverse as chemistry, biochemistry, and pharmacology .
Occupational Exposure Studies
Occupational exposure occurs primarily through inhalation and dermal contact during production and use as intermediates. Exposure of the general population occurs through food, consumer products (e.g. latex paints), and from materials (e.g. furniture and floor polishes) containing these agents .
Mechanism of Action
Target of Action
Isobutyl nitrite primarily targets the vascular smooth muscle cells . It acts as a potent vasodilator, causing these muscle cells to relax . This relaxation leads to the dilation of blood vessels, reducing vascular resistance and lowering blood pressure .
Mode of Action
The mode of action of isobutyl nitrite involves the release of nitric oxide (NO) in the body . Nitric oxide is a potent vasodilator and a signaling molecule that induces relaxation of the involuntary muscles, including the walls of blood vessels . The release of NO results in the dilation of blood vessels, leading to a decrease in systemic and pulmonary arterial pressure .
Biochemical Pathways
Isobutyl nitrite functions as a source of nitric oxide . Nitric oxide activates the enzyme guanylate cyclase, which in turn increases the production of cyclic guanosine monophosphate (cGMP) in smooth muscle cells . Elevated levels of cGMP lead to smooth muscle relaxation and vasodilation .
Pharmacokinetics
The pharmacokinetics of isobutyl nitrite have been studied in rats . After inhalation, isobutyl nitrite is rapidly absorbed through the pulmonary alveoli, with therapeutic effects manifesting within one minute . Steady-state blood levels of isobutyl nitrite are achieved during inhalation and are linear with exposure concentration . After inhalation, blood pressure and heart rate quickly return to baseline, without any withdrawal rebound effect .
Result of Action
The primary result of isobutyl nitrite action is a rapid, dose-dependent reduction in blood pressure . This is accompanied by an increase in heart rate . These effects are sustained over the duration of exposure and quickly reverse upon cessation of inhalation .
Action Environment
The action of isobutyl nitrite can be influenced by environmental factors. For instance, the compound is highly flammable, and its stability can be affected by exposure to heat or direct sunlight . Additionally, isobutyl nitrite is slightly soluble in water, which may impact its distribution in the body
Safety and Hazards
properties
IUPAC Name |
2-methylpropyl nitrite | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-4(2)3-7-5-6/h4H,3H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APNSGVMLAYLYCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CON=O | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2, Array | |
Record name | ISOBUTYL NITRITE | |
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DSSTOX Substance ID |
DTXSID3020750 | |
Record name | Isobutyl nitrite | |
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Molecular Weight |
103.12 g/mol | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Isobutyl nitrite is a clear colorless to pale yellow liquid. Boiling point 154.4 °F (68 °C)., Clear colorless to pale yellow liquid; [CAMEO], COLOURLESS LIQUID., Clear colorless to pale yellow liquid. | |
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Boiling Point |
153 °F at 760 mmHg (NTP, 1992), 67 °C, 154.4 °F | |
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Flash Point |
-10 °F (NTP, 1992), -10 °F, -21 °C | |
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Solubility |
less than 1 mg/mL at 66 °F (NTP, 1992), SLIGHTLY SOLUBLE AND GRADUALLY DECOMPOSED BY WATER; MISCIBLE WITH ALCOHOL, Solubility in water: very poor | |
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Density |
0.87 at 72 °F (NTP, 1992) - Less dense than water; will float, 0.870 AT 22 °C/4 °C, Relative density (water = 1): 0.87, 0.87 at 72 °F | |
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Vapor Density |
greater than 1 (NTP, 1992) (Relative to Air), Relative vapor density (air = 1): 3.56, >1 | |
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Vapor Pressure |
10 mmHg at 68 °F ; 17.80 mmHg at 86 °F (NTP, 1992), 10.0 [mmHg], Vapor pressure, kPa at 20 °C: 1.3, 10 mmHg | |
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Product Name |
Isobutyl nitrite | |
Color/Form |
COLORLESS LIQUID | |
CAS RN |
542-56-3 | |
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Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=1651 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | ISOBUTYL NITRITE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/398 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
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